Cas no 134981-90-1 (3-O-Gentiobioside,7-O-beta-D-glucuronoside-3,3',4',5,7-Pentahydroxyflavone)

• Product Name: 3-O-Gentiobioside,7-O-beta-D-glucuronoside-3,3',4',5,7-Pentahydroxyflavone
• CAS No: 134981-90-1
• MF: C₃₃H₃₈O₂₃
• MW: 802.64103269577
• CID: 2027302
• Update Time: 2025-04-21

3-O-Gentiobioside,7-O-beta-D-glucuronoside-3,3',4',5,7-Pentahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-O-Gentiobioside,7-O-beta-D-glucuronoside-3,3',4',5,7-Pentahydroxyflavone

• Inchi： 1S/C33H38O23/c34-6-14-17(38)20(41)24(45)31(53-14)50-7-15-18(39)21(42)25(46)33(54-15)55-28-19(40)16-12(37)4-9(51-32-26(47)22(43)23(44)29(56-32)30(48)49)5-13(16)52-27(28)8-1-2-10(35)11(36)3-8/h1-5,14-15,17-18,20-26,29,31-39,41-47H,6-7H2,(H,48,49)
• InChI Key： LCFUXBSUDLBRRL-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C(=O)C4C(=CC(=CC=4O)OC4C(O)C(O)C(O)C(C(=O)O)O4)OC=3C3C=C(O)C(O)=CC=3)O2)O1

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 56
• XLogP3: -2.855

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides